Cas no 2138297-18-2 (2-Pentanone, 3-[(3-bromophenyl)thio]-)

• Product Name: 2-Pentanone, 3-[(3-bromophenyl)thio]-
• CAS No: 2138297-18-2
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 5260847
• Update Time: 2025-08-03

2-Pentanone, 3-[(3-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-[(3-bromophenyl)thio]-

• Inchi： 1S/C11H13BrOS/c1-3-11(8(2)13)14-10-6-4-5-9(12)7-10/h4-7,11H,3H2,1-2H3
• InChI Key： LBBPYZXGNXVMNJ-UHFFFAOYSA-N
• SMILES： CC(=O)C(SC1=CC=CC(Br)=C1)CC

Additional information on 2-Pentanone, 3-[(3-bromophenyl)thio]-

Introduction to 2-Pentanone, 3-[(3-bromophenyl)thio] and Its Significance in Modern Chemical Research

2-Pentanone, 3-[(3-bromophenyl)thio] (CAS No. 2138297-18-2) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a pentanone backbone conjugated with a thioether group linked to a 3-bromophenyl moiety, makes it a valuable scaffold for developing novel therapeutic agents.

The relevance of 2-Pentanone, 3-[(3-bromophenyl)thio] in contemporary research is underscored by its potential applications in drug discovery and molecular pharmacology. The presence of the bromine substituent on the phenyl ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex heterocyclic structures, which are frequently observed in pharmacologically active compounds.

Recent studies have highlighted the compound's utility in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The thioether linkage provides a stable yet modifiable platform for designing molecules that can selectively inhibit aberrant signaling pathways. For instance, derivatives of 2-Pentanone, 3-[(3-bromophenyl)thio] have been explored as inhibitors of Bruton's tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways. Such inhibitors hold promise for treating autoimmune disorders and certain types of leukemia.

In addition to its role in oncology research, 2-Pentanone, 3-[(3-bromophenyl)thio] has been investigated for its antimicrobial properties. The structural motif exhibits interactions with bacterial enzymes and cell wall components, leading to the development of novel antibiotics. Researchers have reported its efficacy against Gram-positive bacteria by disrupting essential metabolic pathways. This aligns with the growing need for alternative therapeutic strategies to combat antibiotic-resistant strains.

The synthesis of 2-Pentanone, 3-[(3-bromophenyl)thio] involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the condensation of pentanone with thiol derivatives followed by bromination at the phenyl ring. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing the environmental impact while maintaining high yields. Such improvements are crucial for ensuring the sustainable supply of intermediates like this one for industrial applications.

The compound's molecular characteristics also make it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has been explored in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, separation technologies, and catalysis. The versatility of 2-Pentanone, 3-[(3-bromophenyl)thio] as a building block underscores its importance beyond traditional pharmaceuticals.

From a computational chemistry perspective, 2-Pentanone, 3-[(3-bromophenyl)thio] has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its binding affinity and mode of action at the atomic level. These findings are instrumental in guiding medicinal chemists toward optimizing lead compounds for clinical trials.

The regulatory landscape surrounding 2-Pentanone, 3-[(3-bromophenyl)thio] is another critical consideration. While not classified as a hazardous or controlled substance under current international guidelines, proper handling procedures must be followed to ensure safety in laboratory settings. Storage conditions should minimize exposure to moisture and light to prevent degradation. Furthermore, waste disposal must comply with environmental regulations to mitigate any potential ecological impact.

In conclusion,2-Pentanone, 3-[(3-bromophenyl)thio] represents a significant advancement in synthetic chemistry with broad implications for drug discovery and material science. Its unique structural features enable diverse applications across multiple disciplines, underscoring its value as both a research tool and a potential therapeutic agent。 As scientific understanding evolves, further exploration into this compound’s properties will undoubtedly yield new insights that could revolutionize modern chemical biology.